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Compound of Interest

Compound Name: Nickel(II) fumarate

Cat. No.: B15177684 Get Quote

For Immediate Implementation: This document provides critical safety and logistical information

for researchers, scientists, and drug development professionals working with Nickel(II)
fumarate. Adherence to these protocols is essential for ensuring personal safety and

environmental compliance.

Nickel(II) fumarate, like many nickel compounds, presents a significant health risk upon

exposure. It is classified as a suspected carcinogen and can cause skin and respiratory

sensitization, as well as damage to organs through prolonged or repeated exposure.[1][2][3][4]

This guide outlines the necessary personal protective equipment (PPE), handling procedures,

and disposal plans to mitigate these risks effectively.

Essential Personal Protective Equipment (PPE)
A multi-layered approach to PPE is mandatory when handling Nickel(II) fumarate to prevent

skin contact, inhalation, and eye exposure.

Primary Barrier:

Gloves: Wear nitrile or other chemically resistant gloves at all times.[5][6] Double-gloving is

recommended, especially when handling larger quantities or during procedures with a high

risk of splashing. Discard gloves immediately if they become contaminated and after each

use.
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Eye Protection: Chemical safety goggles are required.[7] A face shield must be worn in

conjunction with goggles when there is a potential for splashing or generating dust.[7]

Lab Coat: A dedicated, long-sleeved lab coat is essential to protect against skin exposure.[8]

This coat should be removed before leaving the laboratory.

Secondary Barrier & Respiratory Protection:

Respiratory Protection: Due to the risk of respiratory sensitization and the carcinogenic

potential of nickel dust, a NIOSH-approved respirator is required when handling Nickel(II)
fumarate powder outside of a certified chemical fume hood.[5][7] The specific type of

respirator should be determined by a formal risk assessment.

Protective Clothing: For procedures with a high risk of contamination, consider additional

protective clothing such as disposable sleeves or a full-body suit.

Exposure Limit Value Organization

Permissible Exposure Limit

(PEL)

1 mg/m³ (as Ni) over an 8-hour

work-shift
OSHA[9]

Recommended Exposure Limit

(REL)

0.015 mg/m³ (as Ni) over a 10-

hour work-shift
NIOSH[9]

Threshold Limit Value (TLV)

0.1 mg/m³ (inhalable fraction

as Ni) over an 8-hour work-

shift

ACGIH[9]

Operational Plan for Safe Handling
A systematic approach to handling Nickel(II) fumarate from receipt to disposal is crucial for

minimizing exposure risks.

1. Receiving and Storage:

Upon receipt, visually inspect the container for any damage or leaks.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://louisville.edu/micronano/files/documents/safety-data-sheets-sds/NiCrpellets.pdf
https://louisville.edu/micronano/files/documents/safety-data-sheets-sds/NiCrpellets.pdf
https://research.arizona.edu/sites/default/files/UA%20Nickel%20Compounds%20SOP%20Template.docx
https://www.benchchem.com/product/b15177684?utm_src=pdf-body
https://www.benchchem.com/product/b15177684?utm_src=pdf-body
https://www.espimetals.com/index.php/msds/221-Nickel
https://louisville.edu/micronano/files/documents/safety-data-sheets-sds/NiCrpellets.pdf
https://nj.gov/health/eoh/rtkweb/documents/fs/1347.pdf
https://nj.gov/health/eoh/rtkweb/documents/fs/1347.pdf
https://nj.gov/health/eoh/rtkweb/documents/fs/1347.pdf
https://www.benchchem.com/product/b15177684?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15177684?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Store Nickel(II) fumarate in a cool, dry, and well-ventilated area away from incompatible

materials such as strong acids and oxidizing agents.[8]

The storage area should be clearly labeled with the appropriate hazard warnings.

2. Handling and Use:

All handling of Nickel(II) fumarate powder must be conducted in a certified chemical fume

hood to control dust.

Before beginning work, ensure all necessary PPE is donned correctly.

Use disposable mats on work surfaces to contain any potential spills.[8]

Employ wet methods for cleaning work surfaces to avoid generating airborne dust.[8]

3. Spill Response:

In the event of a small spill, carefully clean the area using a wet wipe or a HEPA-filtered

vacuum. Avoid dry sweeping, which can disperse the dust.

For larger spills, evacuate the area and follow your institution's emergency procedures.

All materials used for spill cleanup must be disposed of as hazardous waste.

Disposal Plan
Proper disposal of Nickel(II) fumarate and contaminated materials is critical to prevent

environmental contamination. Nickel compounds are very toxic to aquatic life with long-lasting

effects.[1][3][10]

Solid Waste: All solid waste contaminated with Nickel(II) fumarate, including gloves,

disposable lab coats, and cleaning materials, must be collected in a designated, sealed, and

clearly labeled hazardous waste container.

Aqueous Waste: Aqueous solutions containing Nickel(II) fumarate should not be disposed

of down the drain.[11][12] They must be collected in a labeled hazardous waste container for

pickup by a licensed environmental disposal company.
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Empty Containers: Empty containers should be triple-rinsed with a suitable solvent, and the

rinsate collected as hazardous waste. The defaced, empty container can then be disposed of

according to institutional guidelines.

Consult your institution's Environmental Health and Safety (EHS) department for specific

guidance on waste stream management and disposal procedures.

Visualizing Safe Practices
To further clarify the necessary procedures, the following diagrams illustrate the safe handling

workflow and the hierarchy of hazard controls.
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Caption: Workflow for the safe handling of Nickel(II) fumarate.
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Caption: Hierarchy of controls for mitigating Nickel(II) fumarate hazards.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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